S-Desmethyl-S-(2-hydroxy-2-methylpropyl) Rosuvastatin Sodium Salt
S-Desmethyl-S-(2-hydroxy-2-methylpropyl) Rosuvastatin Sodium Salt
Brand Name:
Vulcanchem
CAS No.:
1714147-50-8
VCID:
VC0127873
InChI:
InChI=1S/C25H34FN3O7S/c1-15(2)22-20(11-10-18(30)12-19(31)13-21(32)33)23(16-6-8-17(26)9-7-16)28-24(27-22)29(5)37(35,36)14-25(3,4)34/h6-11,15,18-19,30-31,34H,12-14H2,1-5H3,(H,32,33)/b11-10+/t18-,19-/m1/s1
SMILES:
CC(C)C1=NC(=NC(=C1C=CC(CC(CC(=O)O)O)O)C2=CC=C(C=C2)F)N(C)S(=O)(=O)CC(C)(C)O
Molecular Formula:
C₂₅H₃₃FN₃NaO₇S
Molecular Weight:
561.6
S-Desmethyl-S-(2-hydroxy-2-methylpropyl) Rosuvastatin Sodium Salt
CAS No.: 1714147-50-8
Reference Standards
VCID: VC0127873
Molecular Formula: C₂₅H₃₃FN₃NaO₇S
Molecular Weight: 561.6
| CAS No. | 1714147-50-8 |
|---|---|
| Product Name | S-Desmethyl-S-(2-hydroxy-2-methylpropyl) Rosuvastatin Sodium Salt |
| Molecular Formula | C₂₅H₃₃FN₃NaO₇S |
| Molecular Weight | 561.6 |
| IUPAC Name | (E,3R,5S)-7-[4-(4-fluorophenyl)-2-[(2-hydroxy-2-methylpropyl)sulfonyl-methylamino]-6-propan-2-ylpyrimidin-5-yl]-3,5-dihydroxyhept-6-enoic acid |
| Standard InChI | InChI=1S/C25H34FN3O7S/c1-15(2)22-20(11-10-18(30)12-19(31)13-21(32)33)23(16-6-8-17(26)9-7-16)28-24(27-22)29(5)37(35,36)14-25(3,4)34/h6-11,15,18-19,30-31,34H,12-14H2,1-5H3,(H,32,33)/b11-10+/t18-,19-/m1/s1 |
| SMILES | CC(C)C1=NC(=NC(=C1C=CC(CC(CC(=O)O)O)O)C2=CC=C(C=C2)F)N(C)S(=O)(=O)CC(C)(C)O |
| Synonyms | (3R,5S,6E)-7-[4-(4-Fluorophenyl)-6-(1-methylethyl)-2-[methyl[(2-hydroxy-2-methylpropyl)sulfonyl]amino]-5-pyrimidinyl]-3,5-dihydroxy-6-heptenoic Acid Sodium Salt |
| PubChem Compound | 71315657 |
| Last Modified | Nov 11 2021 |
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